Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate
Overview
Description
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate is a chemical compound with the molecular formula C10H9ClN2O2 . It is an important intermediate for the synthesis of imidazo[1,2-a]pyridine compounds .
Molecular Structure Analysis
The molecular structure of this compound is determined by spectroscopic techniques and further confirmed using X-ray diffraction . The optimized molecular crystal structures are determined on the basis of density functional theory (DFT) calculations .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the available literature, it is known that this compound serves as an important intermediate in the synthesis of imidazo[1,2-a]pyridine compounds .Safety and Hazards
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate is associated with certain hazards. It has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Future Directions
Imidazo[1,2-a]pyridine derivatives, such as Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate, have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB), indicating potential future directions for research and development in the field of drug discovery .
Properties
CAS No. |
131773-20-1 |
---|---|
Molecular Formula |
C10H9ClN2O2 |
Molecular Weight |
224.64 g/mol |
IUPAC Name |
ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate |
InChI |
InChI=1S/C10H9ClN2O2/c1-2-15-10(14)8-9(11)12-7-5-3-4-6-13(7)8/h3-6H,2H2,1H3 |
InChI Key |
HAAYDCPYMCBKAP-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(N=C2N1C=CC=C2)Cl |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N1C=CC=C2)Cl |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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